Cas no 1021117-61-2 (3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)
3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,3,8-Triazaspiro[4.5]decane-2,4-dione, 3-methyl-8-(3,4,5-trimethoxybenzoyl)-
- 3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
- 1021117-61-2
- AKOS024630634
- F2240-0299
-
- Inchi: 1S/C18H23N3O6/c1-20-16(23)18(19-17(20)24)5-7-21(8-6-18)15(22)11-9-12(25-2)14(27-4)13(10-11)26-3/h9-10H,5-8H2,1-4H3,(H,19,24)
- InChI Key: HDZPVDISFNPFNM-UHFFFAOYSA-N
- SMILES: N1C2(CCN(C(=O)C3=CC(OC)=C(OC)C(OC)=C3)CC2)C(=O)N(C)C1=O
Computed Properties
- Exact Mass: 377.15868546g/mol
- Monoisotopic Mass: 377.15868546g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 590
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 97.4Ų
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- pka: 9.51±0.20(Predicted)
3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2240-0299-2μmol |
3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021117-61-2 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2240-0299-5μmol |
3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021117-61-2 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2240-0299-1mg |
3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021117-61-2 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2240-0299-2mg |
3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021117-61-2 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2240-0299-3mg |
3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021117-61-2 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2240-0299-4mg |
3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021117-61-2 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2240-0299-5mg |
3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione |
1021117-61-2 | 90%+ | 5mg |
$69.0 | 2023-05-16 |
3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
3-Methyl-8-(3,4,5-Trimethoxybenzoyl)-1,3,8-Triazaspiro[4.5]Decane-2,4-Dione: A Comprehensive Overview
The compound with CAS No. 1021117-61-2, known as 3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom—in this case, a nitrogen atom within the triaza ring system.
The structure of 3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is notable for its spiro arrangement and the presence of multiple functional groups. The molecule features a trimethoxybenzoyl group attached to the spiro nitrogen at position 8 and two ketone groups at positions 2 and 4 of the decane ring system. Additionally, a methyl group is present at position 3 of the triaza ring system.
Recent studies have highlighted the importance of spiro compounds in drug design due to their unique structural properties and potential bioavailability advantages. The presence of the trimethoxybenzoyl group in this compound suggests that it may exhibit interesting pharmacological properties due to the known bioactivity of methoxy-substituted aromatic compounds.
One area where this compound has shown promise is in its potential application as a biological scaffold for drug development. The spiro structure provides a rigid framework that can be modified to target specific biological pathways or receptors. For instance, researchers have explored the use of similar spiro compounds in the development of kinase inhibitors and other therapeutic agents.
The synthesis of 3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The introduction of the trimethoxybenzoyl group is often achieved through acylation reactions under controlled conditions to ensure optimal yields and product purity.
From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed its molecular formula and structure while providing insights into its conformational flexibility and stability under different conditions.
In terms of applications beyond drug discovery, this compound may also find use in materials science due to its rigid structure and potential for self-assembling properties. Researchers are currently investigating how such spiro compounds can be utilized in the creation of novel materials with tailored physical and chemical properties.
Looking forward, further research into 3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione will likely focus on optimizing its synthesis for large-scale production and exploring its biological activity in more depth. Collaborative efforts between chemists and biologists will be essential to unlock the full potential of this intriguing molecule.
1021117-61-2 (3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)